Cas no 1336561-56-8 (2-(2S)-2-aminopropyl-6-methoxyphenol)

• Product Name: 2-(2S)-2-aminopropyl-6-methoxyphenol
• CAS No: 1336561-56-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5932697
• PubChem ID: 28152059
• Update Time: 2025-05-21

2-(2S)-2-aminopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-aminopropyl-6-methoxyphenol
• 1336561-56-8
• 2-[(2S)-2-aminopropyl]-6-methoxyphenol
• EN300-1848536

• Inchi： 1S/C10H15NO2/c1-7(11)6-8-4-3-5-9(13-2)10(8)12/h3-5,7,12H,6,11H2,1-2H3/t7-/m0/s1
• InChI Key： GCBADJULKZFVSQ-ZETCQYMHSA-N
• SMILES： OC1C(=CC=CC=1C[C@H](C)N)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2S)-2-aminopropyl-6-methoxyphenol

Comprehensive Overview of 2-(2S)-2-aminopropyl-6-methoxyphenol (CAS No. 1336561-56-8): Properties, Applications, and Market Insights

2-(2S)-2-aminopropyl-6-methoxyphenol (CAS No. 1336561-56-8) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique stereochemical configuration due to its (S)-2-aminopropyl moiety, making it particularly valuable for asymmetric synthesis and drug development. Researchers frequently search for "chiral building blocks" and "stereoselective synthesis intermediates," areas where this compound demonstrates exceptional utility.

The molecular structure of 2-(2S)-2-aminopropyl-6-methoxyphenol combines a methoxyphenol core with an aminopropyl side chain, creating a versatile scaffold for medicinal chemistry applications. Recent trends in pharmaceutical research emphasize the importance of such structurally diverse intermediates, particularly for developing CNS-targeting therapeutics and neuroprotective agents. The compound's logP value and hydrogen bonding capacity make it suitable for optimizing blood-brain barrier penetration, a hot topic in neuropharmacology research.

In synthetic applications, 2-(2S)-2-aminopropyl-6-methoxyphenol serves as a key intermediate for constructing more complex biologically active molecules. The pharmaceutical industry shows growing interest in such chiral phenethylamine derivatives for their potential in creating selective receptor modulators. Current market analysis reveals increasing demand for high-purity chiral compounds, with particular emphasis on those exhibiting defined stereochemistry and pharmacological relevance.

The compound's physicochemical properties have been extensively characterized, including its solubility profile in various organic solvents and stability under different pH conditions. These characteristics are crucial for researchers investigating "drug formulation optimization" and "prodrug development," which rank among the most searched terms in pharmaceutical chemistry databases. The methoxy group contributes to the molecule's metabolic stability, while the aminopropyl chain provides opportunities for structural diversification.

Quality control standards for 2-(2S)-2-aminopropyl-6-methoxyphenol typically require HPLC purity determinations and chiral HPLC analysis to verify enantiomeric excess. These analytical procedures align with current industry demands for "chiral separation techniques" and "stereochemical characterization methods," which frequently appear in scientific literature searches. The compound's spectroscopic fingerprints (including NMR and mass spectra data) have been well-documented to facilitate its identification in complex mixtures.

Emerging applications of 2-(2S)-2-aminopropyl-6-methoxyphenol include its use in developing targeted drug delivery systems and molecular probes for biochemical studies. The scientific community shows growing interest in such multifunctional scaffolds, as evidenced by search trends for "smart drug design" and "precision medicine approaches." The compound's structural features allow for various chemical modifications, enabling researchers to explore structure-activity relationships in diverse therapeutic areas.

From a commercial perspective, 2-(2S)-2-aminopropyl-6-methoxyphenol represents a valuable fine chemical with applications spanning academic research to industrial-scale synthesis. Market intelligence indicates particular demand from companies specializing in custom synthesis and contract research organizations. The compound's intellectual property landscape continues to evolve, with new patents frequently referencing similar chiral amine derivatives for various therapeutic applications.

Storage and handling recommendations for 2-(2S)-2-aminopropyl-6-methoxyphenol emphasize protection from moisture and oxidation, with optimal preservation achieved under inert atmosphere at controlled temperatures. These handling protocols address common search queries regarding "compound stability best practices" and "laboratory storage conditions." The material typically ships as a crystalline solid or lyophilized powder, with packaging options designed to maintain chemical integrity during transport.

Future research directions for 2-(2S)-2-aminopropyl-6-methoxyphenol may explore its potential in bioconjugation chemistry and catalysis, areas generating significant scientific interest. The compound's functional group compatibility makes it suitable for developing innovative chemical biology tools, aligning with trending searches for "chemical probe development" and "mechanistic studies." As the pharmaceutical industry continues prioritizing chiral drug candidates, the importance of such well-characterized intermediates will likely increase.

In summary, 2-(2S)-2-aminopropyl-6-methoxyphenol (CAS No. 1336561-56-8) represents a sophisticated chiral synthetic building block with broad utility in modern drug discovery. Its combination of defined stereochemistry, structural versatility, and pharmacological relevance positions it as a valuable asset for researchers addressing current challenges in medicinal chemistry and pharmaceutical development. The compound's growing prominence reflects industry trends toward precision synthesis and targeted molecular design.